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Compound of Interest

Compound Name: Delta-Valerolactone

Cat. No.: B126995

An In-depth Technical Guide to Delta-Valerolactone: Chemical Properties and Structure

General Description

Delta-valerolactone (d-valerolactone), systematically named oxan-2-one, is a cyclic ester
(lactone) derived from 5-hydroxypentanoic acid.[1][2] It is a six-membered ring compound
belonging to the delta-lactone class.[3] This compound is recognized for its favorable
properties, including good thermal stability, high boiling point, low vapor pressure, and excellent
solvency for both polar and non-polar substances.[4] Furthermore, d-valerolactone is noted for
its low toxicity, biocompatibility, and biodegradability, making it a compound of significant
interest in the development of sustainable polymers and biomedical applications.[4][5] It serves
as a key monomer in the synthesis of polyesters and is utilized as a starting material for various
chemical syntheses.[6]

Chemical Structure

Delta-valerolactone is characterized by a six-membered heterocyclic ring containing one
oxygen atom and a ketone group at the 2-position.[1]

o [UPAC Name: oxan-2-one[1]
e Molecular Formula: CsHsO2[1][7]

e SMILES: C1CCOC(=0)C1[3][7]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b126995?utm_src=pdf-interest
https://www.benchchem.com/product/b126995?utm_src=pdf-body
https://www.benchchem.com/product/b126995?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Delta-Valerolactone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C542289&Mask=1
https://hmdb.ca/metabolites/HMDB0250981
https://www.chemicalbook.com/article/delta-valerolactone-properties-and-applications.htm
https://www.chemicalbook.com/article/delta-valerolactone-properties-and-applications.htm
https://fiveable.me/key-terms/organic-chemistry-ii/d-valerolactone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9853788.htm
https://www.benchchem.com/product/b126995?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Delta-Valerolactone
https://pubchem.ncbi.nlm.nih.gov/compound/Delta-Valerolactone
https://pubchem.ncbi.nlm.nih.gov/compound/Delta-Valerolactone
https://scent.vn/en/pages/compound/delta-valerolactone-3953
https://hmdb.ca/metabolites/HMDB0250981
https://scent.vn/en/pages/compound/delta-valerolactone-3953
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Synonyms: 5-Valerolactone, Tetrahydro-2H-pyran-2-one, 5-Hydroxypentanoic acid delta-
lactone[2][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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